![molecular formula C12H8ClNO B1490755 4-(5-Chloropyridin-2-yl)benzaldehyde CAS No. 1255637-13-8](/img/structure/B1490755.png)
4-(5-Chloropyridin-2-yl)benzaldehyde
Overview
Description
“4-(5-Chloropyridin-2-yl)benzaldehyde” is a chemical compound with the molecular formula C12H8ClNO and a molecular weight of 217.65 . It is stored at a temperature of 2-8°C .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C12H8ClNO/c13-11-5-6-12(14-7-11)10-3-1-9(8-15)2-4-10/h1-8H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 217.65 . It is stored at a temperature of 2-8°C . Unfortunately, other physical and chemical properties like melting point, boiling point, and density are not available in the retrieved information.Scientific Research Applications
Photophysical Properties and ICT Effects
The study of carbazole-based D-π-A molecules, including 4-(9’-Hexylcarbazol-3’-yl)benzaldehyde, reveals insights into the thermal, electrochemical, optical, and intramolecular charge transfer (ICT) properties. It was found that the dicyanovinyl unit exhibits better acceptor properties than the formyl unit, and pyridine serves as a superior π-spacer compared to benzene for enhancing ICT characteristics, such as fluorosolvatochromism and Stokes shifts. This research indicates potential applications in the tuning of molecular structures for targeted photophysical properties (Altinolcek et al., 2021).
Synthesis of Water-soluble Aldehyde for Anticancer Drugs
4-(pyrrolidin-1-ylmethyl)benzaldehyde, a water-soluble aldehyde, has been identified as an important intermediate in the synthesis of small molecule anticancer drugs. A high-yield synthesis method has been established, showcasing the compound's significance in the development of new anticancer agents (Zhang et al., 2018).
Phase-transfer Catalysis in Synthesis
The synthesis of 4-{2-[N-methyl-N-(2-pyridyl)]aminoethoxy} benzaldehyde via phase-transfer catalysis demonstrates the efficiency of using 2-chloropyridine, 2-(methylamino)ethanol, and 4-fluorobenzaldehyde as principal materials. This method highlights the application of phase-transfer catalysis in creating complex molecules with high yields, emphasizing the strategy's relevance in synthetic organic chemistry (Qin Bin-chang, 2012).
Applications in Asymmetric Catalysis
The modification of atropisomeric N,N-ligands based on pyridine derivatives, including the chlorination and methylation of 2,2'-di(pyridin-2-yl)-1,1'-binaphthalene, explores the application of these compounds in asymmetric catalysis. This research presents the potential of modified pyridine derivatives in enhancing the enantioselectivity of catalytic processes, such as the asymmetric allylation of benzaldehyde (Charmant et al., 2003).
Chemosensors for pH Discrimination
The development of pyridine analogs as fluorescent chemosensors for pH highlights their application in distinguishing between normal and cancer cells based on pH variations. These compounds show significant changes in fluorescence intensity with pH alterations, providing a valuable tool for biomedical research and diagnostics (Dhawa et al., 2020).
Safety and Hazards
The safety information for “4-(5-Chloropyridin-2-yl)benzaldehyde” includes several hazard statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing mist or vapors, washing skin thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves, clothing, and eye/face protection .
Mechanism of Action
Target of Action
The primary targets of the compound 4-(5-Chloropyridin-2-yl)benzaldehyde are currently unknown . This compound is a versatile small molecule scaffold , which suggests it may interact with multiple targets.
Mode of Action
As a versatile small molecule scaffold , it may interact with its targets in a variety of ways, potentially leading to different biochemical changes depending on the specific target and cellular context.
Biochemical Pathways
Given its status as a versatile small molecule scaffold , it may influence a range of biochemical pathways, with the specific effects likely depending on the cellular context and the specific targets of the compound.
Result of Action
As a versatile small molecule scaffold , it may have a range of effects depending on the specific targets and cellular context.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound . These factors could include the pH of the environment, the presence of other molecules, and the specific cellular context.
properties
IUPAC Name |
4-(5-chloropyridin-2-yl)benzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H8ClNO/c13-11-5-6-12(14-7-11)10-3-1-9(8-15)2-4-10/h1-8H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZEWKCMPTGYPNK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C=O)C2=NC=C(C=C2)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H8ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.65 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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